Cas no 63894-03-1 (Thieno[2,3-d]pyrimidin-4-amine, N-[(3,4-dimethoxyphenyl)methyl]-)

• Product Name: Thieno[2,3-d]pyrimidin-4-amine, N-[(3,4-dimethoxyphenyl)methyl]-
• CAS No: 63894-03-1
• MF: C₁₅H₁₅N₃O₂S
• MW: 301.363501787186
• CID: 1661837
• PubChem ID: 2457290
• Update Time: 2025-06-09

Thieno[2,3-d]pyrimidin-4-amine, N-[(3,4-dimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4-amine, N-[(3,4-dimethoxyphenyl)methyl]-
• SCHEMBL7404118
• MLS001177537
• AKOS008923633
• CHEMBL1608707
• Z31246301
• 63894-03-1
• G63675
• MLS-0334294.0001
• HMS2887H06
• BDBM59557
• DTXSID201325940
• N-[(3,4-dimethoxyphenyl)methyl]thieno[2,3-d]pyrimidin-4-amine
• thieno[2,3-d]pyrimidin-4-yl(veratryl)amine
• cid_2457290
• N-[(3,4-dimethoxyphenyl)methyl]-4-thieno[2,3-d]pyrimidinamine
• N-(3,4-Dimethoxybenzyl)thieno[2,3-d]pyrimidin-4-amine
• SMR000591571

• Inchi： 1S/C15H15N3O2S/c1-19-12-4-3-10(7-13(12)20-2)8-16-14-11-5-6-21-15(11)18-9-17-14/h3-7,9H,8H2,1-2H3,(H,16,17,18)
• InChI Key： YXYGDMMEZDEEIS-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC=NC=2NCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 301.08865
• Monoisotopic Mass: 301.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 56.27

Additional information on Thieno[2,3-d]pyrimidin-4-amine, N-[(3,4-dimethoxyphenyl)methyl]-

Thieno[2,3-d]pyrimidin-4-amine, N-[(3,4-dimethoxyphenyl)methyl]-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Thieno[2,3-d]pyrimidin-4-amine, N-[(3,4-dimethoxyphenyl)methyl]-, with the CAS number 63894-03-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the thienopyrimidine class, which is known for its broad spectrum of pharmacological properties, including antiviral, anticancer, and anti-inflammatory effects. The presence of a thiophene ring fused with a pyrimidine core enhances its molecular complexity and functionality, making it a valuable scaffold for drug discovery and development.

The structural motif of Thieno[2,3-d]pyrimidin-4-amine, N-[(3,4-dimethoxyphenyl)methyl]- incorporates a methyl-substituted amine group at the 4-position of the pyrimidine ring and a 3,4-dimethoxyphenylmethyl moiety at the N-position. This specific arrangement contributes to its high binding affinity to various biological targets, particularly enzymes and receptors involved in disease pathways. The dimethoxyphenyl group enhances lipophilicity, which is crucial for drug permeability across biological membranes.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, thienopyrimidines have emerged as a promising class of molecules due to their ability to modulate multiple biological pathways simultaneously. Thieno[2,3-d]pyrimidin-4-amine, N-[(3,4-dimethoxyphenyl)methyl]- has been extensively studied for its potential in inhibiting kinases and other enzymes implicated in cancer progression. Preclinical studies have demonstrated its efficacy in reducing tumor growth and metastasis by disrupting key signaling cascades such as the MAPK and PI3K/Akt pathways.

The dimethoxyphenyl substituent in Thieno[2,3-d]pyrimidin-4-amine, N-[(3,4-dimethoxyphenyl)methyl]- plays a critical role in enhancing the compound's pharmacokinetic properties. This group not only improves solubility but also contributes to favorable metabolic stability, ensuring prolonged half-life and increased bioavailability. Such characteristics are essential for developing orally active drugs that can be administered regularly without significant degradation in the gastrointestinal tract.

Moreover, the thiophene ring in this compound contributes to its ability to interact with biological targets through hydrophobic and hydrogen bonding interactions. This dual mode of interaction enhances binding affinity and selectivity towards therapeutic targets. Recent computational studies have shown that Thieno[2,3-d]pyrimidin-4-amine, N-[(3,4-dimethoxyphenyl)methyl]- can effectively bind to ATP pockets of kinases with high precision due to its optimized steric and electronic properties.

The pharmaceutical industry has been increasingly interested in exploring derivatives of thienopyrimidines for their potential therapeutic benefits. Researchers have synthesized various analogs of Thieno[2,3-d]pyrimidin-4-amine, N-[(3,4-dimethoxyphenyl)methyl]- to improve their potency and reduce side effects. These derivatives often exhibit enhanced selectivity towards specific kinases while maintaining favorable pharmacokinetic profiles. Such advancements are crucial for developing targeted therapies that minimize off-target effects and improve patient outcomes.

In addition to its applications in oncology, Thieno[2,3-d]pyrimidin-4-amine, N-[(3,4-dimethoxyphenyl)methyl]- has shown promise in other therapeutic areas such as neurodegenerative diseases and infectious disorders. Its ability to modulate neurotransmitter receptors makes it a candidate for treating conditions like Alzheimer's disease and Parkinson's disease. Furthermore, preliminary studies suggest that it may have antiviral properties by inhibiting viral polymerases or proteases.

The synthesis of Thieno[2,3-d]pyrimidin-4-amine, N-[(3,4-dimethoxyphenyl)methyl]- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between thiophene derivatives with urea or thiourea under acidic or basic conditions. The introduction of the 3,4-dimethoxyphenylmethyl group typically involves nucleophilic substitution or coupling reactions with appropriate electrophiles.

The analytical characterization of this compound is crucial for ensuring its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm its structure and purity. These analytical methods provide detailed information about the chemical environment of each atom in the molecule.

In conclusion، Thieno[2， 3 - d ] py r im id ine - 4 - am ine，N - [( 3 ， 4 - dim eth oxy phen y l ) m eth y l ] strong > ( CAS no .63894 - 03 - 1 ) is a highly versatile heterocyclic compound with significant potential in pharmaceutical applications . Its unique structural features， coupled with favorable pharmacokinetic properties， make it an attractive scaffold for drug discovery . Ongoing research continues to uncover new therapeutic possibilities， reinforcing its importance as a key intermediate in medicinal chemistry . As our understanding of biological pathways evolves， compounds like this will play an increasingly vital role in developing innovative treatments for various diseases . p >